(R)-2-Amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid
Overview
Description
“®-2-((tert-Butoxycarbonyl)amino)propanoic acid hydrate” is a compound with the CAS Number: 75638-15-2 . It is a white to off-white solid at room temperature . It is used in the synthesis of dipeptides .
Synthesis Analysis
The synthesis of tert-butyloxycarbonyl-protected amino acid ionic liquids (Boc-AAILs), which are similar to the requested compound, involves the neutralization of imidazolium hydroxide with commercially available Boc-protected amino acids . These Boc-AAILs were used as starting materials in dipeptide synthesis .Chemical Reactions Analysis
Boc-AAILs were used in dipeptide synthesis with commonly used coupling reagents . The coupling reagent N,N’-diethylene-N’'-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base .Physical And Chemical Properties Analysis
“®-2-((tert-Butoxycarbonyl)amino)propanoic acid hydrate” has a molecular weight of 207.23 . It is a white to off-white solid at room temperature .Scientific Research Applications
Dipeptide Synthesis
This compound is used in the synthesis of dipeptides . The tert-butyloxycarbonyl-protected amino acid ionic liquids derived from this compound were used as starting materials in dipeptide synthesis with commonly used coupling reagents . The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without addition of base, giving the dipeptides in satisfactory yields in 15 min .
Ionic Liquid Formation
The compound is used in the formation of ionic liquids . These ionic liquids have been broadly used in peptide synthesis as synthetic support, cleavage reagent and solvents .
Organic Synthesis
The compound is used in organic synthesis . The reactive side chain and N-terminus of the compound are chemically protected, allowing it to be used as efficient reactants and reaction media in organic synthesis .
Chiral 2-nitro-1,3-diols Formation
The compound is used in the formation of chiral 2-nitro-1,3-diols with high enantioselectivity . This could be transformed into optically pure, unnatural α-alkyl serine .
Extraction of Water Soluble Polar Organic Molecules
The compound is used in the extraction of water soluble polar organic molecules . The ionic liquid derived from this compound had low viscosity, high thermal stability and demonstrated a beneficial effect in the extraction process .
Synthesis of Protected Amino Acid Ionic Liquids
The compound is used in the synthesis of protected amino acid ionic liquids (Boc-AAILs) . These Boc-AAILs are clear and nearly colorless to pale yellow liquids at room temperature .
Safety and Hazards
Future Directions
The use of Boc-AAILs in organic synthesis, particularly in peptide synthesis, is a promising area of research . The development of novel room-temperature ionic liquids (RTILs) consisting of the 1-ethyl-3-methylimidazolium cation ([emim]) and the anions of commercially available Boc-protected amino acids is a potential future direction .
Mechanism of Action
Target of Action
It’s known that this compound is a derivative of cysteine , an amino acid that plays a crucial role in protein synthesis and other metabolic processes.
Mode of Action
The compound contains a tert-butoxycarbonyl (Boc) protecting group . This group is used in organic synthesis to protect amines . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .
Pharmacokinetics
It’s known that the compound is a cysteine derivative , and its pharmacokinetic properties may be similar to those of cysteine.
Result of Action
As a derivative of cysteine, it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
properties
IUPAC Name |
(2R)-2-amino-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O4/c1-9(2,3)16-8(15)12-10(4,5)6(11)7(13)14/h6H,11H2,1-5H3,(H,12,15)(H,13,14)/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHUKHWDMTTYMY-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C)(C)C(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC(C)(C)[C@H](C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101229276 |
Source
|
| Record name | D-Valine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101229276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid | |
CAS RN |
2007915-76-4 |
Source
|
| Record name | D-Valine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2007915-76-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | D-Valine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101229276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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